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Compound of Interest

Compound Name: Metoclopramide

Cat. No.: B1676508 Get Quote

Introduction

Metoclopramide, a dopamine D2 receptor antagonist, is a widely utilized prokinetic agent that

possesses the notable off-label effect of inducing hyperprolactinemia. This elevation in

prolactin, the primary hormone responsible for lactogenesis, makes metoclopramide a

valuable pharmacological tool for inducing lactation in various animal models. The ability to

reliably induce lactation is critical for studies in reproductive biology, toxicology, and

pharmacology, particularly for research focused on lactation physiology, milk composition

analysis, and assessing the impact of xenobiotics on neonatal development through milk.

Mechanism of Action

Metoclopramide exerts its galactagogue effect by blocking D2 dopamine receptors in the

anterior pituitary gland. Under normal physiological conditions, dopamine released from the

hypothalamus tonically inhibits prolactin secretion by lactotrophs. By antagonizing these D2

receptors, metoclopramide removes this inhibitory signal, leading to a significant and

sustained increase in the synthesis and release of prolactin from the pituitary. This surge in

circulating prolactin acts on the mammary alveolar cells, stimulating the synthesis of milk

proteins and lipids, thereby initiating and maintaining lactation.
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To cite this document: BenchChem. [Application Notes: Utilizing Metoclopramide for the
Induction of Lactation in Research Animals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676508#using-metoclopramide-to-induce-lactation-
in-research-animals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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